Cas no 105592-08-3 (2,5-Octanedione, 6-methyl-4-phenyl-)

2,5-Octanedione, 6-methyl-4-phenyl- structure
105592-08-3 structure
Product Name:2,5-Octanedione, 6-methyl-4-phenyl-
CAS No:105592-08-3
MF:C15H20O2
MW:232.318104743958
CID:1157261
PubChem ID:13611202
Update Time:2025-04-20

2,5-Octanedione, 6-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Octanedione, 6-methyl-4-phenyl-
    • 6-methyl-4-phenyloctane-2,5-dione
    • DTXSID00544979
    • 105592-08-3
    • Inchi: 1S/C15H20O2/c1-4-11(2)15(17)14(10-12(3)16)13-8-6-5-7-9-13/h5-9,11,14H,4,10H2,1-3H3
    • InChI Key: ZFKLZWKWQMJWQM-UHFFFAOYSA-N
    • SMILES: O=C(C(C)CC)C(C1C=CC=CC=1)CC(C)=O

Computed Properties

  • Exact Mass: 232.146329876g/mol
  • Monoisotopic Mass: 232.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 34.1Ų
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